Cas no 1258638-40-2 (Piperidine, 3,3-difluoro-4-phenyl-)

• Product Name: Piperidine, 3,3-difluoro-4-phenyl-
• CAS No: 1258638-40-2
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5924922
• PubChem ID: 55273068
• Update Time: 2025-05-25

Piperidine, 3,3-difluoro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3,3-difluoro-4-phenyl-
• 3,3-difluoro-4-phenylpiperidine
• AKOS006322293
• EN300-7541801
• DTXSID101295821
• BB 0262583
• 1258638-40-2

• Inchi： 1S/C11H13F2N/c12-11(13)8-14-7-6-10(11)9-4-2-1-3-5-9/h1-5,10,14H,6-8H2
• InChI Key： BAECOYBHZORNIT-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC=C2)C(F)(F)C1

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 264.0±40.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 3,3-difluoro-4-phenyl-

Comprehensive Overview of Piperidine, 3,3-difluoro-4-phenyl- (CAS No. 1258638-40-2)

Piperidine, 3,3-difluoro-4-phenyl- (CAS No. 1258638-40-2) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 3,3-difluoro and 4-phenyl substitutions, exhibits remarkable potential in drug discovery and material science. Its molecular structure combines the rigidity of the piperidine ring with the electronic effects of fluorine atoms, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated piperidine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1258638-40-2 for its potential applications in central nervous system (CNS) therapeutics. The 3,3-difluoro moiety is known to improve membrane permeability, a critical factor in blood-brain barrier penetration. This aligns with the growing focus on neurodegenerative diseases, such as Alzheimer's and Parkinson's, where fluorinated scaffolds are increasingly explored.

The synthesis of Piperidine, 3,3-difluoro-4-phenyl- involves multi-step organic transformations, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques like flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity, addressing the industry's push for greener and more efficient methodologies. These innovations resonate with the global trend toward sustainable chemistry, a topic frequently searched in academic and industrial circles.

From a commercial perspective, CAS No. 1258638-40-2 is supplied by specialized chemical manufacturers catering to the fine chemicals sector. Quality control protocols, such as HPLC and GC-MS, ensure compliance with stringent regulatory standards. The compound's stability under various storage conditions is another area of interest, as evidenced by user queries about long-term storage of fluorinated compounds and handling precautions for piperidine derivatives.

Beyond pharmaceuticals, Piperidine, 3,3-difluoro-4-phenyl- has potential applications in material science. Its fluorinated structure contributes to unique electronic properties, making it a candidate for organic semiconductors or liquid crystals. This interdisciplinary appeal is reflected in search trends linking fluorinated heterocycles to advanced materials and optoelectronics.

In summary, Piperidine, 3,3-difluoro-4-phenyl- (CAS No. 1258638-40-2) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering underscores the importance of fluorine chemistry in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and technologies.